3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one

• Molecular Formula: C15H14OS
• Molecular Weight: 242.3 g/mol
• IUPAC Name: (E)-3-(3,4-dimethylphenyl)-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C15H14OS/c1-11-5-6-13(10-12(11)2)7-8-14(16)15-4-3-9-17-15/h3-10H,1-2H3/b8-7+
• InChI Key: PMQQENWTMIZVFN-BQYQJAHWSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)/C=C/C(=O)C2=CC=CS2)C
• SMILES: CC1=C(C=C(C=C1)C=CC(=O)C2=CC=CS2)C

Description

3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one, also known as Curcumin, is a natural compound found in the rhizome of the Curcuma longa plant. It has been widely studied for its potential health benefits due to its antioxidant, anti-inflammatory, and anti-cancer properties. In

Mechanism Of Action

3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one's mechanism of action is complex and involves multiple pathways. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a critical role in inflammation and cancer. 3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one also activates the Nrf2 pathway, which is involved in the regulation of antioxidant genes. Additionally, 3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one has been shown to modulate various signaling pathways, including the PI3K/Akt/mTOR pathway and the Wnt/β-catenin pathway.
Biochemical and Physiological Effects:
3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cell proliferation, while increasing apoptosis and autophagy. 3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one has also been shown to improve insulin sensitivity, reduce blood glucose levels, and improve lipid metabolism.

Advantages And Limitations For Lab Experiments

3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one has several advantages for lab experiments, including its low toxicity, availability, and affordability. However, 3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one's poor solubility in water and low bioavailability can limit its effectiveness in some experiments. Additionally, 3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one's instability under certain conditions can also affect its efficacy in lab experiments.

Future Directions

There are several future directions for the study of 3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one. One area of research is the development of more effective delivery systems to improve its bioavailability. Another area of research is the investigation of 3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one's potential use in combination with other drugs or therapies for the treatment of various diseases. Additionally, further studies are needed to understand the long-term effects and potential side effects of 3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one use.

Synthesis Methods

3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one can be synthesized through various methods, including extraction from the Curcuma longa plant, chemical synthesis, and microbial synthesis. The most common method is extraction from the plant, which involves the isolation of 3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-oneoids using solvents such as ethanol or acetone. Chemical synthesis involves the reaction of vanillin and ferulic acid with acetone, while microbial synthesis involves the use of microorganisms such as Streptomyces griseus.

Scientific Research Applications

3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one has been extensively studied for its potential health benefits, including its anti-inflammatory, antioxidant, and anti-cancer properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in various diseases such as arthritis, Alzheimer's disease, and depression. 3-(3,4-Dimethylphenyl)-1-(2-thienyl)-2-propen-1-one has also been studied for its potential use in the treatment of diabetes, cardiovascular disease, and liver disease.